Cas no 2680678-94-6 (5-Chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid)

• Product Name: 5-Chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid
• CAS No: 2680678-94-6
• MF: C₁₀H₁₀ClNO₄S
• MW: 275.708700656891
• CID: 6420417
• PubChem ID: 165908871
• Update Time: 2025-06-13

5-Chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284652
• 5-chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid
• 2680678-94-6
• 5-Chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid

• Inchi： 1S/C10H10ClNO4S/c1-2-3-16-10(15)12-5-6-4-7(9(13)14)17-8(6)11/h2,4H,1,3,5H2,(H,12,15)(H,13,14)
• InChI Key： MASDKSNPXNHXKV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)S1)CNC(=O)OCC=C

Computed Properties

• Exact Mass: 275.0019067g/mol
• Monoisotopic Mass: 275.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Additional information on 5-Chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid

Comprehensive Overview of 5-Chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid (CAS No. 2680678-94-6)

5-Chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid (CAS No. 2680678-94-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene backbone and functional groups, serves as a versatile intermediate in the synthesis of pharmaceuticals and advanced materials. Its molecular structure, featuring a chloro substituent and a carboxylic acid moiety, makes it a valuable building block for researchers exploring novel drug candidates and functional materials.

The growing interest in heterocyclic compounds like 5-Chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid is driven by their potential applications in drug discovery. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such intermediates in accelerating the development of targeted therapies. Researchers are particularly intrigued by its bioisosteric properties, which allow it to mimic biologically active molecules, thereby enhancing drug efficacy and reducing side effects.

From a synthetic perspective, CAS No. 2680678-94-6 is often utilized in peptide coupling reactions and polymer chemistry. Its allyloxycarbonyl (Alloc) protecting group is a critical feature, enabling selective deprotection in multi-step syntheses. This attribute aligns with the current demand for green chemistry and sustainable synthesis, as it minimizes waste and improves reaction efficiency. The compound’s compatibility with click chemistry protocols further expands its utility in bioconjugation and material science applications.

In the context of personalized medicine, 5-Chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid has been explored for its role in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications are particularly relevant to cancer research and neurodegenerative diseases, where precision therapeutics are urgently needed. The compound’s ability to modulate protein-protein interactions makes it a promising candidate for next-generation therapeutics.

Another area of interest is the compound’s potential in organic electronics. The thiophene ring, a cornerstone of conductive polymers, contributes to the development of flexible electronics and optoelectronic devices. With the rise of wearable technology and IoT devices, researchers are investigating how derivatives of CAS No. 2680678-94-6 can enhance the performance of organic semiconductors and photovoltaic materials.

For those seeking high-purity intermediates, 5-Chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid is available through specialized chemical suppliers. Quality control measures, such as HPLC and NMR spectroscopy, ensure its suitability for rigorous research applications. The compound’s stability under standard laboratory conditions further underscores its practicality for both academic and industrial use.

In summary, 5-Chloro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid (CAS No. 2680678-94-6) represents a multifaceted tool for modern scientific exploration. Its applications span drug discovery, material science, and organic electronics, reflecting the compound’s adaptability to cutting-edge research. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping future breakthroughs.